Cas no 2413875-29-1 (tert-butyl N-(2-hydroxyethyl)-N-2-(2-methoxyethoxy)ethylcarbamate)

• Product Name: tert-butyl N-(2-hydroxyethyl)-N-2-(2-methoxyethoxy)ethylcarbamate
• CAS No: 2413875-29-1
• MF: C₁₂H₂₅NO₅
• MW: 263.330604314804
• CID: 5674361
• PubChem ID: 165769067
• Update Time: 2025-10-28

tert-butyl N-(2-hydroxyethyl)-N-2-(2-methoxyethoxy)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665801
• 2413875-29-1
• tert-butyl N-(2-hydroxyethyl)-N-[2-(2-methoxyethoxy)ethyl]carbamate
• tert-butyl N-(2-hydroxyethyl)-N-2-(2-methoxyethoxy)ethylcarbamate

• Inchi： 1S/C12H25NO5/c1-12(2,3)18-11(15)13(5-7-14)6-8-17-10-9-16-4/h14H,5-10H2,1-4H3
• InChI Key： WPAVGEHOJUZRPQ-UHFFFAOYSA-N
• SMILES： O(C(N(CCO)CCOCCOC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.17327290g/mol
• Monoisotopic Mass: 263.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.2Ų

Additional information on tert-butyl N-(2-hydroxyethyl)-N-2-(2-methoxyethoxy)ethylcarbamate

tert-butyl N-(2-hydroxyethyl)-N-2-(2-methoxyethoxy)ethylcarbamate (CAS No. 2413875-29-1): An Overview of Its Properties, Applications, and Recent Research

tert-butyl N-(2-hydroxyethyl)-N-2-(2-methoxyethoxy)ethylcarbamate (CAS No. 2413875-29-1) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique chemical structure, which includes a tert-butyl group, a carbamate functional group, and both hydroxy and methoxyethoxy substituents. These features contribute to its stability and reactivity, making it an important intermediate in various synthetic processes.

The chemical formula of tert-butyl N-(2-hydroxyethyl)-N-2-(2-methoxyethoxy)ethylcarbamate is C₁₁H₂₃N₃O₄. Its molecular weight is 249.31 g/mol, and it has a melting point of approximately 65-67°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These physical properties make it suitable for use in various laboratory and industrial settings.

In the realm of synthetic chemistry, tert-butyl N-(2-hydroxyethyl)-N-2-(2-methoxyethoxy)ethylcarbamate serves as a valuable building block for the synthesis of more complex molecules. Its carbamate functionality can be selectively deprotected under mild conditions, allowing for the introduction of new functional groups or the formation of specific linkages. This versatility has led to its use in the development of novel pharmaceuticals, agrochemicals, and materials science applications.

One of the key areas where tert-butyl N-(2-hydroxyethyl)-N-2-(2-methoxyethoxy)ethylcarbamate has shown significant promise is in the field of drug discovery. Recent research has focused on its potential as a prodrug or prodrug intermediate. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The tert-butyl carbamate group in this compound can be designed to release active drug molecules under specific physiological conditions, enhancing their therapeutic efficacy and reducing side effects.

A study published in the Journal of Medicinal Chemistry highlighted the use of tert-butyl N-(2-hydroxyethyl)-N-2-(2-methoxyethoxy)ethylcarbamate in the development of prodrugs for neurodegenerative diseases. The researchers demonstrated that by attaching this compound to specific drug molecules, they could improve their brain penetration and bioavailability. This approach has the potential to revolutionize the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its applications in drug discovery, tert-butyl N-(2-hydroxyethyl)-N-2-(2-methoxyethoxy)ethylcarbamate has also been explored for its use in polymer science. The hydroxy and methoxyethoxy groups provide reactive sites for polymerization reactions, making it a useful monomer for synthesizing functional polymers with tailored properties. These polymers can be used in various applications, including drug delivery systems, coatings, and adhesives.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Research into the biodegradability and toxicity of tert-butyl N-(2-hydroxyethyl)-N-2-(2-methoxyethoxy)ethylcarbamate has shown that it exhibits low toxicity and good biodegradability under controlled conditions. This makes it a more environmentally friendly option compared to some traditional chemicals used in similar applications.

In conclusion, tert-butyl N-(2-hydroxyethyl)-N-2-(2-methoxyethoxy)ethylcarbamate (CAS No. 2413875-29-1) is a multifaceted compound with a broad range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and favorable physical properties make it an attractive choice for various synthetic processes. Ongoing research continues to uncover new uses for this compound, particularly in the areas of drug discovery and polymer science. As our understanding of its properties and potential applications grows, it is likely that tert-butyl N-(2-hydroxyethyl)-N-2-(2-methoxyethoxy)ethylcarbamate will play an increasingly important role in advancing scientific knowledge and technological innovation.